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Introduction
Methyl red is a versatile azo dye widely employed in analytical chemistry and microbiology for

water quality assessment. Its primary applications include pH indication, microbiological

differentiation of coliforms through the Methyl Red (MR) test, and as an indicator in the

determination of water alkalinity, which is a prerequisite for volatile fatty acid (VFA) analysis.

This document provides detailed application notes and experimental protocols for the use of

methyl red in these key areas of water quality testing.

Application 1: pH Measurement in Water Samples
Application Notes
Methyl red serves as a reliable pH indicator for determining the acidity of water samples. It

exhibits a distinct color change over a pH range of 4.4 to 6.2.[1] In acidic conditions below pH

4.4, the indicator imparts a red color to the solution, while in neutral to alkaline conditions

above pH 6.2, it turns yellow.[2] An orange color indicates a transitional pH between these two

points. This characteristic makes it particularly useful for titrations of strong acids with weak

bases and for a rapid visual estimation of pH in mildly acidic waters.[2] However, its

effectiveness is limited to this specific pH range, and for more precise measurements across a

broader spectrum, a pH meter is recommended.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b147328?utm_src=pdf-interest
https://microbenotes.com/methyl-red-mr-test-objectives-principle-media-used-procedure-result-interpretation-limitations-and-examples/
https://homework.study.com/explanation/how-do-you-prepare-methyl-red-indicator-for-titration.html
https://homework.study.com/explanation/how-do-you-prepare-methyl-red-indicator-for-titration.html
https://homework.study.com/explanation/how-do-you-prepare-methyl-red-indicator-for-titration.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data
Property Value Reference

Chemical Formula C₁₅H₁₅N₃O₂ -

pH Range 4.4 - 6.2 [1]

pKa 5.1 -

Color in Acidic Solution (pH <

4.4)
Red [1]

Color in Transition Range (pH

4.4 - 6.2)
Orange -

Color in Alkaline Solution (pH >

6.2)
Yellow [1]

Experimental Protocols
Preparation of Methyl Red Indicator Solution (0.1% w/v)

Method 1: Ethanolic Solution

Weigh 0.1 g of methyl red powder.

Dissolve the powder in 300 mL of 95% ethyl alcohol.[3]

Add sufficient distilled water to bring the total volume to 500 mL.[3]

Store the solution in a brown, tightly sealed bottle at 4-8°C. The solution is stable for up to

one year.[3]

Method 2: Aqueous Solution

Weigh 50 mg of methyl red powder.

In a 100 mL volumetric flask, combine the methyl red with 1.86 mL of 0.1 M sodium

hydroxide and 50 mL of 95% ethanol.[4][5]
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Once dissolved, dilute to the 100 mL mark with distilled water.[4][5]

Protocol for pH Estimation in a Water Sample

Collect the water sample in a clean, transparent container, such as a beaker or test tube.

Add 2-3 drops of the prepared methyl red indicator solution to approximately 10 mL of the

water sample.

Gently swirl the container to ensure uniform mixing.

Observe the resulting color against a white background and interpret the approximate pH

based on the color chart provided above.

Application 2: Microbiological Testing of Water
(Methyl Red Test)
Application Notes
The Methyl Red (MR) test is a crucial biochemical assay in water microbiology for the

identification of coliforms and other enteric bacteria.[1] It is used to differentiate bacteria based

on their glucose metabolism pathways.[1] Some bacteria, known as mixed-acid fermenters,

ferment glucose to produce large amounts of stable acids (lactic, acetic, formic, and succinic

acids).[1][6] This significant acid production lowers the pH of the growth medium to 4.4 or

below, resulting in a positive MR test (red color).[3][6] Other bacteria produce less stable or

neutral end products, leading to a pH above 6.0 and a negative MR test (yellow color).[1] This

test is fundamental for distinguishing between Escherichia coli (typically MR-positive) and

Enterobacter aerogenes or Klebsiella pneumoniae (typically MR-negative), which is vital for

assessing fecal contamination in water.[1][3]
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Parameter Description Value/Result Reference

Incubation Time
Standard duration for

reliable results
Minimum 48 hours [1][3][7]

Incubation

Temperature

Optimal for growth of

enteric bacteria
35-37°C [1][3]

Positive MR Test
pH of the medium

after incubation
≤ 4.4 [6]

Negative MR Test
pH of the medium

after incubation
≥ 6.0 [1]

Positive Control

Organism

Expected to yield a

positive result

Escherichia coli (e.g.,

ATCC 25922)
[1][7]

Negative Control

Organism

Expected to yield a

negative result

Enterobacter

aerogenes or

Klebsiella

pneumoniae (e.g.,

ATCC 13048, ATCC

13883)

[1][7]

Experimental Protocols
Preparation of MR-VP Broth

Combine the following in 1 liter of deionized water:

Buffered peptone: 7.0 g

Glucose (Dextrose): 5.0 g

Dipotassium phosphate (K₂HPO₄): 5.0 g

Adjust the final pH to 6.9.

Dispense the broth into test tubes (approximately 5 mL per tube).
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Sterilize by autoclaving at 121°C for 15 minutes.

Protocol for the Methyl Red (MR) Test

Aseptically inoculate a tube of sterile MR-VP broth with a pure culture of the test organism

isolated from the water sample. Use a light inoculum to avoid invalid results.[3]

Incubate the inoculated tube aerobically at 35-37°C for a minimum of 48 hours.[1][3] Note:

Testing before 48 hours may yield false-positive results.[1]

After incubation, aseptically transfer approximately 1 mL of the broth to a clean, empty test

tube.

Add 5-6 drops of the methyl red indicator solution to the 1 mL aliquot of broth.[1]

Observe the color change immediately.

Interpretation of Results:

Positive: A distinct, stable red color develops. This indicates the presence of mixed-acid

fermentation.

Negative: The broth remains yellow.

Inconclusive/Weak Positive: An orange color develops. In this case, re-incubate the

original broth for an additional 2-3 days and repeat the test.[1][3]

Application 3: Determination of Water Alkalinity and
Volatile Fatty Acids (VFAs)
Application Notes
Methyl red is used as an endpoint indicator in the titration method for determining total alkalinity

in water samples.[8] Alkalinity is the measure of water's capacity to neutralize acids and is

primarily due to the presence of carbonate, bicarbonate, and hydroxide ions. The titration

endpoint for total alkalinity using methyl red is approximately pH 4.5.
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The determination of volatile fatty acids (VFAs), which are important indicators of anaerobic

digestion processes in wastewater treatment, can be estimated through a multi-point titration

method.[8] While methyl red does not directly measure VFAs, it is used to determine the total

alkalinity, a critical parameter in the calculations. A common method involves titrating the

sample to two different pH endpoints to differentiate between bicarbonate alkalinity and VFA-

related alkalinity.[8] More advanced methods like gas chromatography are preferred for precise

VFA speciation.[9][10][11]

Quantitative Data

Parameter
Typical Concentration
Range in Municipal
Wastewater (as COD)

Reference

Total Volatile Fatty Acids

(VFAs)
22 - 91.6 mg-COD/L [12]

Acetic Acid
Varies, often the most

abundant VFA
-

Propionic Acid Varies -

Butyric Acid Varies -

Experimental Protocols
Protocol for Total Alkalinity Titration

Measure 50 mL or 100 mL of the water sample and transfer it to a clean conical flask or

beaker.

Add 2-3 drops of methyl red indicator solution. If the sample has high alkalinity, the color will

turn yellow.

Fill a burette with a standardized solution of sulfuric acid (0.02 N or 0.1 N, depending on the

expected alkalinity).

Titrate the sample with the sulfuric acid, swirling the flask continuously, until the color

changes from yellow to a faint, stable pinkish-red. This color change signifies the endpoint at

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.wrc.org.za/wp-content/uploads/mdocs/WaterSA_1995_04_0930.PDF
https://www.wrc.org.za/wp-content/uploads/mdocs/WaterSA_1995_04_0930.PDF
https://www.awqc.com.au/__data/assets/pdf_file/0008/579374/AWQC-Volatile-fatty-acids-testing-fact-sheet.pdf
https://www.awqc.com.au/news/total-volatile-fatty-acids
https://www.awqc.com.au/water-quality-testing/organic-chemistry-testing-services/volatile-fatty-acids
https://www.researchgate.net/figure/Typical-VFA-COD-concentration-in-urban-wastewater_tbl3_267935309
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


approximately pH 4.5.

Record the volume of acid used.

Calculate the total alkalinity using the following formula: Total Alkalinity (as mg/L CaCO₃) = (A

× N × 50,000) / mL of sample Where:

A = Volume of sulfuric acid used (mL)

N = Normality of the sulfuric acid

Simplified Protocol for VFA Estimation (Two-Endpoint Titration)

This protocol provides an estimation and is best suited for monitoring changes in anaerobic

digester performance.

Take a 50 mL sample of centrifuged or filtered supernatant from the water to be tested.

Record the initial pH of the sample.

Titrate the sample with 0.1 N sulfuric acid to a pH of 5.0. Record the volume of acid used

(V1).

Continue the titration on the same sample down to a pH of 4.3 (the approximate methyl red

endpoint). Record the total volume of acid used from the start (V2).

The VFA concentration can be estimated using established formulas that relate the volumes

of titrant at different pH endpoints to the bicarbonate and VFA concentrations. This often

requires specific calculators or software developed for this purpose, as the relationship is not

linear.
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Caption: pH-dependent color change of Methyl Red indicator.
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Result Interpretation

1. Inoculate MR-VP Broth
with Bacterial Isolate

2. Incubate at 35-37°C
for at least 48 hours

3. Transfer 1 mL of broth
to a new tube

4. Add 5-6 drops of
Methyl Red Indicator

5. Observe for
Immediate Color Change

Positive (Red Color)
pH <= 4.4

Mixed-Acid Fermentation

Low pH

Negative (Yellow Color)
pH >= 6.0

No Mixed-Acid Fermentation

Neutral/High pH

Click to download full resolution via product page

Caption: Experimental workflow for the Methyl Red (MR) test.
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Start with Water Sample

Titrate with H₂SO₄

to pH ~8.3
(Phenolphthalein Endpoint)

Continue Titration
to pH ~4.5

(Methyl Red Endpoint)

Calculate P-Alkalinity
(Hydroxide + 1/2 Carbonate)

Calculate Total Alkalinity
(Hydroxide + Carbonate + Bicarbonate)

VFA Estimation
(Requires multi-point titration

and specific calculations)

Informs

Click to download full resolution via product page

Caption: Logical relationship in alkalinity and VFA titration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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